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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B12059313 Get Quote

An in-depth examination of the properties, mechanism of action, and analytical applications of

the deuterated fungicide Pyrimethanil-d5.

This technical guide provides a comprehensive overview of Pyrimethanil-d5, a deuterated

analog of the anilinopyrimidine fungicide Pyrimethanil. Designed for researchers, scientists,

and professionals in drug development and agrochemical studies, this document details the

compound's chemical properties, biological activity, metabolic pathways, and toxicological

profile. Particular emphasis is placed on the utility of Pyrimethanil-d5 as an internal standard

in analytical methodologies.

Core Compound Data: Pyrimethanil-d5
Pyrimethanil-d5 is a stable isotope-labeled version of Pyrimethanil, where five hydrogen

atoms on the phenyl ring have been replaced with deuterium. This isotopic labeling makes it an

ideal internal standard for quantitative analysis of Pyrimethanil in various matrices.

Property Value Citations

CAS Number 2118244-83-8 [1][2][3]

Alternate CAS Number 53112-28-0 (unlabeled) [2][3]

Molecular Formula C₁₂H₈D₅N₃ [4]

Molecular Weight 204.28 g/mol [1][2][3][5][4]
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Mechanism of Action: Inhibition of Fungal
Methionine Biosynthesis
Pyrimethanil is a broad-spectrum fungicide primarily used to control gray mold caused by

Botrytis cinerea on a variety of crops.[6] Its mode of action involves the inhibition of methionine

biosynthesis in fungi, which is crucial for protein synthesis and subsequent cell division.[7][8][9]

By disrupting this pathway, Pyrimethanil effectively halts the growth and proliferation of fungal

pathogens.[8] It also inhibits the secretion of hydrolytic enzymes that fungi require to infect

plant tissues.[10][11]

The primary target of Pyrimethanil is believed to be an enzyme within the methionine

biosynthesis pathway. While initial studies suggested cystathionine β-lyase as a potential

target, further research has indicated that the exact molecular target may be different, as direct

enzymatic inhibition was found to be weak.[12][13] The fungicidal activity of Pyrimethanil can

be partially reversed by the addition of exogenous methionine, further supporting its role as an

inhibitor of this specific metabolic pathway.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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